Cas no 1189-93-1 (1,1,3,3,5,5-Hexamethyl-trisiloxane)

1,1,3,3,5,5-Hexamethyl-trisiloxane is a linear organosilicon compound with the molecular formula C₆H₁₈O₂Si₃. It is characterized by its low viscosity, high thermal stability, and excellent hydrophobicity, making it suitable for applications requiring inert, non-reactive silicone fluids. The compound's symmetrical structure contributes to its stability under a wide range of temperatures and chemical conditions. It is commonly used as a precursor in silicone synthesis, a lubricant in high-performance formulations, or a dielectric fluid in specialized electronics. Its volatility and compatibility with organic solvents further enhance its utility in coatings and surface treatments. The product is valued for its purity and consistent performance in demanding industrial processes.
1,1,3,3,5,5-Hexamethyl-trisiloxane structure
1189-93-1 structure
Product Name:1,1,3,3,5,5-Hexamethyl-trisiloxane
CAS No:1189-93-1
MF:C6H18O2Si3
MW:206.462424755096
MDL:MFCD00039788
CID:83475
PubChem ID:253659940
Update Time:2025-06-07

1,1,3,3,5,5-Hexamethyl-trisiloxane Chemical and Physical Properties

Names and Identifiers

    • 1,3,3,5,5-hexamethyltrisiloxane
    • 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE
    • 1,1,3,3,5,5-Hexamethyltrisiloxane,AcroSeal
    • Dimethylbis(dimethylsilyloxy)silane
    • 1,1,3,3,5,5-hexamethyl-trisiloxan
    • Trisiloxane, 1,1,3,3,5,5-hexamethyl-
    • 2,4,4,6-tetramethyl-3,5-dioxa-2,4,6-trisilaheptane
    • VZ20284
    • FCH1319785
    • ST24036590
    • S09700
    • BAA18993
    • 1189-93-1
    • FT-0605994
    • LS-13241
    • 1,1,3,3,5,5-hexamethyl trisiloxane
    • EINECS 214-716-8
    • H1441
    • 1,1,3,3,5,5-hexamethyl-trisiloxane
    • NS00042759
    • SCHEMBL133734
    • DTXSID10883664
    • MFCD00039788
    • AMY42193
    • Hexamethyltrisiloxane
    • FT-0627103
    • AKOS015913306
    • TRISILOXANE, 1,1,3,3,5,5-HEXAMETHYL
    • DB-041435
    • 1,1,3,3,5,5-Hexamethyl-trisiloxane
    • MDL： MFCD00039788
    • Inchi： 1S/C6H18O2Si3/c1-9(2)7-11(5,6)8-10(3)4/h1-6H3
    • InChI Key： YTEISYFNYGDBRV-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(O[Si](C)C)O[Si](C)C |^1:4,8|
    • BRN： 1746341

Computed Properties

  • Exact Mass: 208.07700
  • Monoisotopic Mass: 206.061459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.822 g/mL at 25 °C(lit.)
  • Melting Point: -67°C
  • Boiling Point: 128°C(lit.)
  • Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
  • Refractive Index: n20/D 1.383(lit.)
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • Water Partition Coefficient: Slightly miscible with water.
  • PSA: 18.46000
  • LogP: 1.68820
  • Solubility: Insoluble in water
  • Sensitiveness: Moisture Sensitive

1,1,3,3,5,5-Hexamethyl-trisiloxane Security Information

1,1,3,3,5,5-Hexamethyl-trisiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1,3,3,5,5-Hexamethyl-trisiloxane Pricemore >>

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Fluorochem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥198.00 2022-01-11

1,1,3,3,5,5-Hexamethyl-trisiloxane Production Method

1,1,3,3,5,5-Hexamethyl-trisiloxane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1189-93-1)1,1,3,3,5,5-Hexamethyltrisiloxane, ≥ 97.0%
Order Number:LE14317
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1189-93-1)1,1,3,3,5,5-Hexamethyltrisiloxane, ≥ 97.0%
LE14317
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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